Cas no 1051932-06-9 (1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one)

• Product Name: 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one
• CAS No: 1051932-06-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1087970
• PubChem ID: 45791234
• Update Time: 2025-07-19

1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one Chemical and Physical Properties

Names and Identifiers

• 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one
• spiro[1,4-dihydroquinoxaline-3,4'-piperidine]-2-one
• 1',4'-DIHYDRO-3'H-SPIRO[PIPERIDINE-4,2'-QUINOXALIN]-3'-ONE
• 1',4'-dihydro-3'H-spiro[piperidine-4,2'-quinoxalin]-3'-one(SALTDATA: 2HCl)
• BSB93206
• AKOS021973111
• I11935
• BRD-K20421242-001-01-5
• 1051932-06-9
• CS-0440545
• HMS3566G05

• MDL： MFCD12827503
• Inchi： 1S/C12H15N3O/c16-11-12(5-7-13-8-6-12)15-10-4-2-1-3-9(10)14-11/h1-4,13,15H,5-8H2,(H,14,16)
• InChI Key： LBMJLMGXMFEOAE-UHFFFAOYSA-N
• SMILES： O=C1C2(CCNCC2)NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.2Ų

Additional information on 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one

Introduction to 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one (CAS No. 1051932-06-9)

1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This spirocyclic scaffold, characterized by the interconnection of a piperidine ring and a quinoxaline moiety, presents a promising platform for the development of novel bioactive molecules. The compound's CAS number, 1051932-06-9, serves as a unique identifier, facilitating its recognition in scientific literature and commercial databases.

The molecular structure of 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one incorporates several key functional groups that contribute to its potential biological activity. The spirocyclic core itself is a well-known feature in drug design, often providing rigidity and stability to the molecule while allowing for conformational flexibility. This structural motif is further enhanced by the presence of nitrogen atoms within both the piperidine and quinoxaline rings, which can engage in hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic interactions of such complex molecules with high precision. Studies using molecular docking simulations have suggested that 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and neurological disorders. The piperidine ring, in particular, has been extensively studied for its role in modulating G-protein coupled receptors (GPCRs), while the quinoxaline moiety is known for its antimicrobial and anticancer properties.

In parallel, experimental investigations have begun to explore the pharmacological profile of 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one. Initial in vitro assays have demonstrated promising results in terms of binding affinity and selectivity against targets such as cyclooxygenase-2 (COX-2) and monoamine oxidase (MAO). These findings align with the growing interest in spirocyclic compounds as potential therapeutic agents, given their ability to combine multiple pharmacophoric elements into a single molecular entity.

The synthesis of 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one presents both challenges and opportunities for synthetic chemists. The spirocyclic connection between the piperidine and quinoxaline rings requires precise control over reaction conditions to ensure high yield and purity. Advances in transition-metal-catalyzed reactions have provided new methodologies for constructing such strained bonds efficiently. For instance, palladium-catalyzed spirocyclization reactions have been employed to form the spirocyclic core under mild conditions, minimizing side reactions and improving overall synthetic feasibility.

One particularly noteworthy aspect of 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one is its potential application in addressing neurological disorders. The combined effects of the piperidine and quinoxaline scaffolds suggest that this compound may modulate neurotransmitter systems involved in conditions such as depression, anxiety, and Parkinson's disease. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models. The results of these studies could pave the way for further development into clinical trials, offering hope for patients suffering from these debilitating conditions.

The role of computational modeling in optimizing the structure-activity relationships (SAR) of 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one cannot be overstated. By integrating experimental data with predictive algorithms, researchers can identify key structural features that enhance biological activity while minimizing toxicity. This approach has already led to the discovery of several novel analogs with improved pharmacokinetic properties. The use of machine learning techniques further enhances this process by enabling rapid screening of large chemical libraries.

The future prospects for 1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one are bright, with ongoing research focusing on expanding its therapeutic applications. Exploration into its potential as an antiviral agent has emerged as a particularly exciting avenue due to the increasing prevalence of resistant viral strains. Additionally, its structural versatility allows for modifications that could enhance solubility and oral bioavailability—critical factors for drug development.

In conclusion,1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules with significant therapeutic potential. Its unique scaffold combines multiple pharmacophoric elements into a single entity, offering opportunities for innovation across multiple disease areas. As research continues to uncover new applications and synthetic strategies,1'H-Spiro[piperidine-4,2'-quinoxalin]-3'(4'H)-one is poised to make meaningful contributions to the field of medicinal chemistry.